![molecular formula C21H19N3O3 B4135779 3-nitro-N-phenyl-4-[(2-phenylethyl)amino]benzamide](/img/structure/B4135779.png)
3-nitro-N-phenyl-4-[(2-phenylethyl)amino]benzamide
Overview
Description
3-nitro-N-phenyl-4-[(2-phenylethyl)amino]benzamide is a synthetic compound that belongs to the class of benzamides. It is commonly used in scientific research to investigate its mechanism of action and its biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 3-nitro-N-phenyl-4-[(2-phenylethyl)amino]benzamide involves its ability to inhibit PKC activity. PKC is a family of serine/threonine kinases that play a crucial role in various cellular processes. By inhibiting PKC activity, this compound can induce apoptosis in cancer cells and inhibit their proliferation.
Biochemical and Physiological Effects:
In addition to its potential anticancer activity, this compound has also been studied for its effects on other physiological processes. It has been shown to inhibit the activity of cytochrome P450 enzymes, which are involved in the metabolism of various drugs and toxins. It has also been shown to inhibit the activity of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine.
Advantages and Limitations for Lab Experiments
One of the advantages of using 3-nitro-N-phenyl-4-[(2-phenylethyl)amino]benzamide in lab experiments is its potential as an anticancer agent. Its ability to induce apoptosis in cancer cells makes it a promising candidate for further study. However, one of the limitations of using this compound is its potential toxicity. It has been shown to have cytotoxic effects on normal cells at high concentrations, which may limit its use in clinical settings.
Future Directions
There are several future directions for the study of 3-nitro-N-phenyl-4-[(2-phenylethyl)amino]benzamide. One direction is to investigate its potential as a PKC inhibitor in other disease states such as autoimmune disorders and inflammatory diseases. Another direction is to explore its potential as an inhibitor of other enzymes involved in cellular processes. Additionally, further studies are needed to determine the optimal dosage and toxicity of this compound in preclinical and clinical settings.
Scientific Research Applications
3-nitro-N-phenyl-4-[(2-phenylethyl)amino]benzamide has been extensively used in scientific research to investigate its mechanism of action and its biochemical and physiological effects. It has been shown to have potential anticancer activity by inducing apoptosis in cancer cells. It has also been studied for its potential as an inhibitor of protein kinase C (PKC), which is involved in various cellular processes such as cell proliferation, differentiation, and apoptosis.
Properties
IUPAC Name |
3-nitro-N-phenyl-4-(2-phenylethylamino)benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19N3O3/c25-21(23-18-9-5-2-6-10-18)17-11-12-19(20(15-17)24(26)27)22-14-13-16-7-3-1-4-8-16/h1-12,15,22H,13-14H2,(H,23,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TUKVDCXRZGGUJF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CCNC2=C(C=C(C=C2)C(=O)NC3=CC=CC=C3)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19N3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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